2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 2-[[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-13-9-14(2)20(15(3)10-13)22-18(25)12-28-21-24-23-19(27-21)11-16-5-7-17(26-4)8-6-16/h5-10H,11-12H2,1-4H3,(H,22,25)
• InChI Key: HJJSFDGGIIEOKV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN=C(O2)CC3=CC=C(C=C3)OC)C

Description

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is not fully understood. However, it is believed to exert its biological activity by inhibiting various enzymes and proteins involved in cellular processes such as DNA replication, protein synthesis, and cell division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide have been extensively studied. It has been found to exhibit significant antibacterial, antifungal, antiviral, and anticancer properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide in lab experiments include its broad-spectrum biological activity and potential use in the treatment of various diseases. However, its limitations include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the study of 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential use in the treatment of various diseases. Additionally, its potential use as a diagnostic tool and in the development of new drugs should be further explored.
Conclusion:
2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its broad-spectrum biological activity and potential use in the treatment of various diseases make it a promising compound for future research. Further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential use in the treatment of various diseases are needed to fully understand its potential.

Synthesis Methods

The synthesis of 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide involves the reaction of 4-methoxybenzyl hydrazinecarbothioamide with 2,4,6-trimethylphenylacetyl chloride in the presence of triethylamine. The resulting product is then treated with 5-nitro-1,3,4-thiadiazole-2-thiol, followed by reduction with sodium borohydride to obtain the final product.

Scientific Research Applications

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant biological activity, including antibacterial, antifungal, antiviral, and anticancer properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.